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Compound of Interest

Compound Name: Prodlure

Cat. No.: B1679160 Get Quote

An In-Depth Technical Guide to Prodlure: (E,Z)-7,9-Dodecadien-1-yl acetate

For researchers, scientists, and professionals in drug development and pest management, this

guide provides a comprehensive overview of Prodlure, the insect sex pheromone chemically

identified as (E,Z)-7,9-dodecadien-1-yl acetate. This semiochemical plays a crucial role in the

mating behavior of several key insect pests, making it a focal point for the development of

effective and environmentally benign pest control strategies.

Chemical Identity and Properties
Prodlure is the common name for the organic compound (E,Z)-7,9-dodecadien-1-yl acetate. It

is a key component of the sex pheromone blend for several moth species, most notably the

European grapevine moth (Lobesia botrana) and is also used in monitoring and mating

disruption programs for the codling moth (Cydia pomonella).[1][2][3] The precise

stereochemistry of the double bonds is critical for its biological activity.

CAS Numbers: 54364-62-4 and 55774-32-8 have been associated with this compound,

potentially reflecting different isomeric compositions or registrations.[4][5][6]

The chemical and physical properties of Prodlure are summarized in the table below for easy

reference and comparison.
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Property Value

Molecular Formula C₁₄H₂₄O₂

Molecular Weight 224.34 g/mol

Appearance Light-yellow liquid or oil

Boiling Point
112-118 °C at 3 Torr; approximately 309.6 °C

(Predicted)

Density ~0.896 g/cm³

Vapor Pressure 0.00118 mmHg at 25°C

Solubility
Insoluble in water; Soluble in organic solvents

like chloroform and methanol

Stability
Sensitive to light and heat. Can isomerize in the

presence of sunlight.

Data compiled from multiple sources.[4][5][6][7][8]

Biological Function and Signaling Pathway
Prodlure functions as a sex pheromone, a chemical signal released by a female moth to attract

males for mating.[1] The male moth detects the pheromone plume in the air via specialized

receptors on its antennae.[9][10] This detection triggers a nerve impulse, initiating a behavioral

cascade that results in the male flying upwind along the concentration gradient of the

pheromone to locate the female.[9] This process is often referred to as "mate-seeking

behavior."

In pest management, synthetic Prodlure is used in a strategy called "mating disruption."[1][2]

[10][11] High concentrations of the synthetic pheromone are released into the environment

from dispensers, creating a state of sensory overload for the male moths. This makes it difficult

or impossible for them to locate the natural pheromone plumes of calling females, thus

disrupting the mating cycle and reducing the subsequent larval population that damages crops.

[2][10]
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Below is a diagram illustrating the signaling pathway from pheromone release to the behavioral

response in the male moth.

Prodlure Signaling Pathway in Male Moths

Female Moth Pheromone Release
((E,Z)-7,9-Dodecadien-1-yl acetate)

 emits Pheromone Plume
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 disperses as Male Moth Antenna
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Generation

 triggers Brain Processing signal to Upwind Flight &
Mating Behavior

 initiates
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Caption: Prodlure signaling from female emission to male behavioral response.

Synthesis of Prodlure
The synthesis of (E,Z)-7,9-dodecadien-1-yl acetate with high stereoselectivity is a key

challenge. Various synthetic routes have been developed, often involving Wittig reactions or

acetylenic coupling to construct the conjugated diene system with the correct (E,Z) geometry.

One patented method highlights a two-step synthesis with high yield and selectivity, starting

from 2-hexenal.[12][13] Another approach utilizes aleuritic acid as a common starting material.

[14] These multi-step syntheses require careful control of reaction conditions to achieve the

desired isomeric purity, as the other stereoisomers are biologically inactive.

The diagram below outlines a generalized synthetic workflow for Prodlure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1679160?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679160?utm_src=pdf-body
https://www.benchchem.com/product/b1679160?utm_src=pdf-body
https://patents.google.com/patent/US9975912B2/en
https://patentscope.wipo.int/search/en/WO2016001383
https://reagents.alfa-chemistry.com/article/simple-and-economic-syntheses-of-some-z-7-and-z-9-alkenyl-acetates-and-of-e-z-7-9-dodecadien-1-yl-acetate-the-sex-pheromone-of-the-european-grapevine-moth-using-aleuritic-acid-as-a-common-starting-material
https://www.benchchem.com/product/b1679160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Synthesis Workflow for Prodlure

Starting Materials
(e.g., 2-hexenal, aleuritic acid)

Step 1: Carbon Chain Elongation
& Double Bond Formation

Key Intermediate
(with desired carbon backbone)

Step 2: Stereoselective
Diene Formation

(e.g., Wittig Reaction)

(E,Z)-7,9-Dodecadien-1-ol

Step 3: Acetylation

Prodlure
((E,Z)-7,9-Dodecadien-1-yl acetate)

Purification
(e.g., Chromatography)
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Caption: A generalized workflow for the chemical synthesis of Prodlure.
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Experimental Protocols: Electroantennography
(EAG)
Electroantennography (EAG) is a widely used electrophysiological technique to measure the

olfactory response of an insect's antenna to volatile compounds.[15] It is a crucial tool for

screening the biological activity of pheromones and other semiochemicals.

Objective: To measure the electrical response of a male moth's antenna to synthetic Prodlure.

Methodology:

Antenna Preparation: A male moth is immobilized, and one of its antennae is carefully

excised at the base.[15][16]

Electrode Placement: The excised antenna is mounted between two electrodes using a

conductive gel. The recording electrode is placed in contact with the distal end of the

antenna, and the reference electrode is in contact with the basal end.[15][16]

Stimulus Delivery: A purified and continuous stream of air is passed over the antenna. A puff

of air containing a known concentration of Prodlure is injected into this airstream for a short

duration (e.g., 0.5 seconds).

Signal Recording: The electrodes are connected to an amplifier, which records the change in

electrical potential (the EAG response) generated by the antenna upon stimulation. The

signal is then digitized and recorded by a computer.

Data Analysis: The amplitude of the EAG response (in millivolts) is measured. Responses to

Prodlure are compared to a negative control (solvent only) and a positive control (a known

standard compound).

The workflow for a typical EAG experiment is depicted below.
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Experimental Workflow for Electroantennography (EAG)
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Caption: A simplified workflow of an electroantennography experiment.

This technical guide provides foundational information on Prodlure for professionals engaged

in chemical ecology, drug development, and advanced pest management. The provided data

and diagrams offer a structured understanding of its chemical properties, biological

significance, synthesis, and methods for its evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mating disruption for codling moth control using pheromones - Triple Performance
[en.tripleperformance.ag]

2. Control of Codling Moth in Apple by Use of Pheromone Dispensers
[virginiafruit.ento.vt.edu]

3. Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the
European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7
Desaturase - PMC [pmc.ncbi.nlm.nih.gov]

4. (E,Z)-7,9-Dodecadienyl acetate | SIELC Technologies [sielc.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1679160?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679160?utm_src=pdf-body
https://www.benchchem.com/product/b1679160?utm_src=pdf-custom-synthesis
https://en.tripleperformance.ag/wiki/Mating_disruption_for_codling_moth_control_using_pheromones?rdfrom=%2F%2Fwiki.tripleperformance.fr%2Findex.php%3Ftitle%3DMating_disruption_for_codling_moth_control_using_pheromones%26redirect%3Dno
https://en.tripleperformance.ag/wiki/Mating_disruption_for_codling_moth_control_using_pheromones?rdfrom=%2F%2Fwiki.tripleperformance.fr%2Findex.php%3Ftitle%3DMating_disruption_for_codling_moth_control_using_pheromones%26redirect%3Dno
https://www.virginiafruit.ento.vt.edu/moth.html
https://www.virginiafruit.ento.vt.edu/moth.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8019676/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8019676/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8019676/
https://sielc.com/ez-79-dodecadienyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. (E,Z)-7,9-Dodecadienyl acetate | CymitQuimica [cymitquimica.com]

6. (7Z,9E)-dodeca-7,9-dienyl acetate｜54364-62-4｜lookchem [lookchem.com]

7. (7E,9Z)-Dodeca-7,9-dien-l-y1 acetate | 55774-32-8 [chemicalbook.com]

8. 7,9-Dodecadienyl acetate, (7Z,9E)- | C14H24O2 | CID 6437401 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State
University [treefruit.wsu.edu]

10. Articles | Decision Aid Systems [decisionaid.systems]

11. Codling Moth / Apple / Agriculture: Pest Management Guidelines / UC Statewide IPM
Program (UC IPM) [ipm.ucanr.edu]

12. US9975912B2 - Method for producing (E,Z)-7,9-dodecadienyl-1-acetate - Google
Patents [patents.google.com]

13. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

14. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

15. ockenfels-syntech.com [ockenfels-syntech.com]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Prodlure CAS number and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679160#prodlure-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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